(1R,9aR)-1-{[3-(2-thienyl)-1H-pyrazol-1-yl]methyl}octahydro-2H-quinolizin-1-ol

• IUPAC Name: (1R,9aR)-1-[(3-thiophen-2-ylpyrazol-1-yl)methyl]-2,3,4,6,7,8,9,9a-octahydroquinolizin-1-ol
• InChI: InChI=1S/C17H23N3OS/c21-17(8-4-10-19-9-2-1-6-16(17)19)13-20-11-7-14(18-20)15-5-3-12-22-15/h3,5,7,11-12,16,21H,1-2,4,6,8-10,13H2/t16-,17-/m1/s1
• InChI Key: QFCFKKKWHJPWAN-IAGOWNOFSA-N
• Canonical SMILES: C1CCN2CCCC(C2C1)(CN3C=CC(=N3)C4=CC=CS4)O
• Isomeric SMILES: C1CCN2CCC[C@]([C@H]2C1)(CN3C=CC(=N3)C4=CC=CS4)O
• Molecular Formula: C17H23N3OS
• Molecular Weight: 317.5 g/mol

Description

(1R,9aR)-1-{[3-(2-thienyl)-1H-pyrazol-1-yl]methyl}octahydro-2H-quinolizin-1-ol is a chemical compound that belongs to the class of quinolizidine alkaloids. It is a complex molecule with a unique structure and has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

(1R,9aR)-1-{[3-(2-thienyl)-1H-pyrazol-1-yl]methyl}octahydro-2H-quinolizin-1-ol has been the subject of several scientific studies due to its potential therapeutic applications. It has been found to have anti-inflammatory, analgesic, and antitumor properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique structure of this compound makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of (1R,9aR)-1-{[3-(2-thienyl)-1H-pyrazol-1-yl]methyl}octahydro-2H-quinolizin-1-ol is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are enzymes involved in the inflammatory response. It has also been shown to bind to certain receptors in the brain, which may contribute to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
(1R,9aR)-1-{[3-(2-thienyl)-1H-pyrazol-1-yl]methyl}octahydro-2H-quinolizin-1-ol has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been found to have antitumor effects and has been studied for its potential use in cancer treatment. In addition, it has been shown to have neuroprotective effects and may have potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using (1R,9aR)-1-{[3-(2-thienyl)-1H-pyrazol-1-yl]methyl}octahydro-2H-quinolizin-1-ol in lab experiments is its unique structure, which makes it a promising candidate for drug development. However, one of the limitations of using this compound is its complex synthesis method, which requires expertise in organic chemistry. In addition, the mechanism of action of this compound is not fully understood, which may limit its potential use in certain applications.

Future Directions

There are several future directions for research on (1R,9aR)-1-{[3-(2-thienyl)-1H-pyrazol-1-yl]methyl}octahydro-2H-quinolizin-1-ol. One direction is to further study its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential use in cancer treatment and to further understand its antitumor effects. In addition, future research could focus on developing more efficient and cost-effective synthesis methods for this compound. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in other therapeutic applications.

Synthesis Methods

The synthesis of (1R,9aR)-1-{[3-(2-thienyl)-1H-pyrazol-1-yl]methyl}octahydro-2H-quinolizin-1-ol is a complex process that involves several steps. The most commonly used method for synthesizing this compound is through the reaction of 2-thiophenecarboxaldehyde with 1,2,3,4-tetrahydroquinoline in the presence of a base. The resulting product is then subjected to a series of reactions to obtain the final product. The synthesis of this compound requires expertise in organic chemistry and is typically carried out in a laboratory setting.